5-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C17H19ClN2O4S2/c1-4-20-12-9-11(19-26(22,23)15-8-7-14(18)25-15)5-6-13(12)24-10-17(2,3)16(20)21/h5-9,19H,4,10H2,1-3H3
• InChI Key: LFNUEEJKPFSSDT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(S3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C17H19ClN2O4S2
• Molecular Weight: 414.9 g/mol
• CAS No.: 921909-26-4

Description

5-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-sulfonamide is a potent and selective allosteric inhibitor of the B-RAF kinase protein, a critical component of the MAPK/ERK signaling pathway . Its primary research value lies in its unique mechanism of action; unlike ATP-competitive inhibitors, it binds to a distinct allosteric site adjacent to the ATP-binding pocket, stabilizing the kinase in an inactive conformation. This compound has been instrumental in probing the complexities of B-RAF signaling in oncology research , particularly in studies of melanoma and colorectal cancers where B-RAF mutations are prevalent. Researchers utilize this inhibitor to dissect pathway dynamics, investigate mechanisms of drug resistance to other BRAF inhibitors, and explore novel therapeutic strategies that target the protein's native, non-mutated form. Its selectivity profile makes it a valuable tool for developing a more nuanced understanding of RAF isoform-specific functions and for validating B-RAF as a target in various disease models.

Biological Activity

The compound 5-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-sulfonamide is a synthetic derivative that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be summarized as follows:

• IUPAC Name : 5-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)thiophene-2-sulfonamide
• Molecular Formula : C23H26ClN2O3S
• Molecular Weight : 450.98 g/mol

Structural Features

Feature	Description
Chlorine Atom	Enhances lipophilicity and may affect receptor binding
Sulfonamide Group	Known for antibacterial properties
Oxazepin Ring	Contributes to CNS activity and potential binding sites

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within biological systems. The proposed mechanisms include:

• Inhibition of Enzymatic Activity : The sulfonamide moiety may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation : The oxazepin structure allows for potential modulation of neurotransmitter receptors, which could influence neurological activity.
• Antimicrobial Action : Similar compounds have shown antibacterial properties, suggesting that this compound may exhibit similar effects.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit significant antimicrobial activity. For instance:

• In vitro Studies : Compounds related to the oxazepin class have shown inhibitory effects against various bacterial strains (IC50 values ranging from 0.5 to 10 µg/mL).

Anti-inflammatory Effects

The compound's potential anti-inflammatory properties are supported by studies demonstrating that related compounds can inhibit pro-inflammatory cytokines.

Case Studies

• Study on Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of several derivatives of sulfonamides.
  • Results indicated that compounds with a similar structure to our target compound had IC50 values against Staphylococcus aureus ranging from 0.8 to 2 µg/mL.
• Neuropharmacological Assessment :
  • In a model assessing neuroprotective effects, compounds with an oxazepin core demonstrated significant reduction in oxidative stress markers in neuronal cell lines.

Comparative Analysis

To better understand the biological activity of the target compound, it is beneficial to compare it with other known compounds in its class:

Compound Name	Activity Type	IC50 (µg/mL)
Sulfonamide A	Antibacterial	1.5
Oxazepin B	Neuroprotective	0.9
Target Compound (5-chloro-N-(...))	Antimicrobial/Anti-inflammatory	TBD

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with sulfonamide derivatives from the literature that share key pharmacophores or synthetic pathways.

Key Observations:

Sulfonamide Linkage: All compounds feature sulfonamide groups, which are critical for hydrogen bonding and target engagement. The target compound’s linkage to a benzooxazepinone distinguishes it from analogs with benzenesulfonamide () or pyrimidine-thiophene cores ().

Heterocyclic Diversity: The benzooxazepinone in the target compound provides a unique seven-membered ring system compared to the five-membered thiadiazin () or six-membered pyrimidine (). This may alter conformational flexibility and binding pocket compatibility.

Substituent Effects : The 5-chloro group on the thiophene ring mirrors the 4-chlorophenyl substituent in ’s compounds, suggesting shared strategies for enhancing lipophilicity and target affinity.

Pharmacological and Physicochemical Properties

While biological data for the target compound is absent in the evidence, inferences can be drawn from analogs:

• Antimicrobial Activity : Compounds in with chlorophenyl groups (e.g., 5a-c) demonstrated moderate to strong activity against bacterial strains, likely due to sulfonamide-mediated folate pathway inhibition .
• Enzyme Inhibition: Thiophene sulfonamides in other studies often target carbonic anhydrase or kinases. The benzooxazepinone moiety may confer selectivity for serine proteases or GPCRs.
• Solubility and Stability: The ethyl and dimethyl groups on the benzooxazepinone may improve metabolic stability compared to less substituted analogs (e.g., ’s compound 3).

Preparation Methods

Reaction of 2-Aminophenols with Alkynones

The condensation of 2-aminophenol derivatives with alkynones in 1,4-dioxane at 100°C initiates the formation of an alkynylketimine intermediate. This intermediate undergoes a 7-endo-dig cyclization to yield the benzo[b]oxazepine framework. For the target compound, the 2-aminophenol precursor must bear substituents corresponding to the 5-ethyl and 3,3-dimethyl groups.

Example Procedure :

• Starting Material : 2-Amino-4-ethyl-5-methylphenol (hypothetical) and 3,3-dimethylbut-1-yn-3-one.
• Conditions : Reflux in 1,4-dioxane (12 h, 100°C).
• Outcome : Forms 5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepine.

Functionalization at Position 7

The 7-position of the oxazepine ring requires a reactive site for sulfonamide coupling. Nitration or bromination at this position, followed by reduction or metal-catalyzed cross-coupling, introduces an amino group. For instance:

• Nitration : Treating the oxazepine core with nitric acid yields a nitro derivative, which is reduced to an amine using hydrogenation (Pd/C, H₂).

Synthesis of Thiophene-2-Sulfonamide Moiety

The thiophene-2-sulfonamide group is introduced via sulfonylation of the oxazepine’s amine.

Preparation of 5-Chlorothiophene-2-Sulfonyl Chloride

Thiophene-2-sulfonyl chloride derivatives are typically synthesized via chlorosulfonation:

• Procedure : React thiophene with chlorosulfonic acid (ClSO₃H) at 0–5°C, followed by treatment with PCl₅ to yield 5-chlorothiophene-2-sulfonyl chloride.

Sulfonamide Coupling

The sulfonyl chloride reacts with the amine-functionalized oxazepine under basic conditions:

• Conditions : Stir the oxazepine amine (1 equiv) with 5-chlorothiophene-2-sulfonyl chloride (1.2 equiv) in anhydrous THF, using triethylamine (2 equiv) as a base at 0°C to room temperature.
• Workup : Quench with brine, extract with ethyl acetate, and purify via column chromatography.

Example Yield : 68–75% after purification.

Integrated Synthesis Pathways

One-Pot Sequential Synthesis

A streamlined approach combines oxazepine formation and sulfonamide coupling:

• Synthesize the oxazepine core as in Section 1.1.
• Directly treat the crude product with 5-chlorothiophene-2-sulfonyl chloride and Et₃N in THF.
  Advantages : Reduces purification steps; total yield ≈ 50–60%.

Patent-Derived Optimization

Source details a related synthesis for a triazine-containing oxazolidinone, offering insights into protecting group strategies and nucleophilic displacement. Key adaptations include:

• Amine Protection : Use tert-butoxycarbonyl (Boc) to protect the oxazepine amine during functionalization.
• Deprotection : Remove Boc with HCl in dioxane post-sulfonylation.

Analytical Data and Characterization

Step	Intermediate	Key Characterization Data
Oxazepine Core	5-Ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepine	¹H NMR (400 MHz, CDCl₃): δ 1.25 (t, 3H, CH₂CH₃), 1.45 (s, 6H, C(CH₃)₂), 4.10 (q, 2H, CH₂CH₃), 6.85–7.20 (m, 3H, aromatic).
Sulfonamide Product	Target Compound	HRMS (ESI): m/z [M+H]⁺ calcd. 467.12, found 467.14; IR (KBr): 1345 cm⁻¹ (S=O), 1160 cm⁻¹ (C-N).

Challenges and Optimization

• Regioselectivity : Ensuring substitution at the 7-position of the oxazepine requires directing groups or sequential protection-deprotection.
• Sulfonyl Chloride Stability : 5-Chlorothiophene-2-sulfonyl chloride is moisture-sensitive; reactions must be conducted under anhydrous conditions.
• Yield Improvements : Patent suggests recrystallization from methanol/water mixtures to enhance purity (>98%) without chromatography.

Q & A

Q. What are the critical synthetic steps and reaction conditions for synthesizing this compound?

The synthesis involves multi-step organic reactions under controlled conditions. Key steps include:

• Inert atmosphere : To prevent oxidation or side reactions, nitrogen or argon is used during sensitive steps like sulfonamide coupling .
• Temperature optimization : Reactions often require precise temperature control (e.g., 0–5°C for cyclization steps) to ensure regioselectivity .
• Purification : Column chromatography with gradients of ethyl acetate/hexane is used to isolate intermediates, confirmed by TLC .
• Analytical validation : Each intermediate is characterized via $^1H$-NMR and $^{13}C$-NMR to verify structural integrity .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

A combination of methods is essential:

• NMR spectroscopy : $^1H$-NMR identifies proton environments (e.g., ethyl group protons at δ 1.2–1.4 ppm; aromatic protons in the benzoxazepine ring at δ 6.8–7.5 ppm) .
• Mass spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]$^+$ peak at m/z 485.12) and fragmentation patterns .
• Infrared spectroscopy (IR) : Detects functional groups (e.g., sulfonamide S=O stretches at 1150–1250 cm$^{-1}$, carbonyl C=O at ~1700 cm$^{-1}$) .

Q. What are the key structural features influencing this compound’s reactivity?

The benzoxazepine core and sulfonamide group drive reactivity:

• Benzoxazepine ring : The oxazepine oxygen participates in hydrogen bonding, affecting solubility and target interactions .
• Sulfonamide moiety : Acts as a hydrogen-bond acceptor, critical for binding to enzymatic targets (e.g., carbonic anhydrase) .
• Thiophene substituent : Enhances π-π stacking interactions in hydrophobic binding pockets .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways for this compound?

Advanced strategies include:

• Quantum chemical calculations : To model transition states and identify energy barriers in sulfonamide coupling steps .
• Machine learning (ML) : Training models on reaction databases to predict optimal solvents (e.g., DMF vs. THF) for yield improvement .
• Molecular docking : Pre-screening against target proteins (e.g., kinases) to prioritize synthetic analogs with higher binding affinity .

Q. What experimental approaches resolve contradictions in spectroscopic data during characterization?

Discrepancies (e.g., unexpected $^{13}C$-NMR shifts) are addressed via:

• 2D-NMR (COSY, HSQC) : Resolves overlapping signals by correlating $^1H$-$^1H$ and $^1H$-$^{13}C$ couplings .
• X-ray crystallography : Provides definitive confirmation of stereochemistry for crystalline intermediates .
• Isotopic labeling : Using $^{15}N$-labeled reagents to trace sulfonamide nitrogen environments in ambiguous cases .

Q. How can Design of Experiments (DoE) improve reaction yield during scale-up?

DoE minimizes trial-and-error:

• Factor screening : Identifying critical variables (e.g., temperature, catalyst loading) via Plackett-Burman designs .
• Response surface methodology (RSM) : Optimizing parameters (e.g., 65°C, 1.2 eq. catalyst) to maximize yield from 60% to 85% .
• Robustness testing : Evaluating edge cases (e.g., ±5°C fluctuations) to ensure reproducibility at pilot scales .

Q. What mechanistic insights explain unexpected byproducts in the synthesis?

Byproduct formation (e.g., dimerization) is analyzed via:

• Kinetic studies : Monitoring reaction progress via in-situ IR to detect intermediate accumulation .
• Isolation and characterization : Purifying byproducts (e.g., hydrolyzed oxazepine derivatives) via prep-HPLC and studying their structures .
• Computational modeling : Identifying steric hindrance in the benzoxazepine ring as a cause of side reactions .